![molecular formula C6H8N2O2 B1334591 1-ethylpyrimidine-2,4(1H,3H)-dione CAS No. 6490-42-2](/img/structure/B1334591.png)
1-ethylpyrimidine-2,4(1H,3H)-dione
Overview
Description
1-Ethylpyrimidine-2,4(1H,3H)-dione, also known as 1-ethyl-2,4-dioxopyrimidine, is an organic compound belonging to the pyrimidine family. It is a colourless, odourless, crystalline solid with a molecular weight of 117.10 g/mol. It is soluble in water, ethanol, and ether and has a melting point of 140-141°C. This compound is a versatile compound with a wide range of applications in scientific research.
Scientific Research Applications
Synthesis and Derivatives
1-Ethylpyrimidine-2,4(1H,3H)-dione derivatives have been synthesized for various applications. For instance, a study demonstrated the synthesis of 5-benzylidenepyrimidine-2,4,6(1H,3H,5H)-trione and similar derivatives through a three-component reaction, suggesting its potential in organic synthesis and chemical engineering (Shi, Shi, & Rong, 2010). Additionally, pyrimidine-based bis-uracil derivatives were synthesized, showing potential in optical, nonlinear optical (NLO), and drug discovery applications (Mohan et al., 2020).
Chemical Reactions
The compound has been used to study specific chemical reactions. For instance, the reaction of 6-methylpyrimidine-2,4(1H,3H)-dione with 2-chloromethylthiirane was explored to understand its reaction direction and product formation (Kataev et al., 2018).
Pharmaceutical Chemistry
In the field of pharmaceutical chemistry, naphthoand benzopyranopyrimidines, which include derivatives of this compound, have shown antibacterial and fungicidal activity, as well as potential in antiallergic treatments (Osyanin et al., 2014).
Antimicrobial and Anti-inflammatory Properties
Studies have explored the anti-inflammatory and antimicrobial properties of derivatives. For example, 5-diethylaminomethyl-6-methylpyrimidine-2,4(1H,3H)-dione showed significant anti-inflammatory effects (Dong, 2010). Another study synthesized novel 1‐Aryl‐2‐oxo‐indano[3,2‐d]pyrido/pyrimido[1,2‐b]pyrimidines, some of which exhibited promising antibacterial and antifungal activities (Sarvesh & Nizamuddin, 2008).
Photochemical and Optical Studies
The photochemistry of certain pyrimidinedione derivatives has been investigated, revealing unique properties and reactions upon photolysis, which could be relevant in the field of photochemistry (Shorunov et al., 2018).
Mechanism of Action
Future Directions
Pyrimidinediones and their derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic methods, studying their mechanisms of action, and exploring their potential applications in medicine .
properties
IUPAC Name |
1-ethylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-2-8-4-3-5(9)7-6(8)10/h3-4H,2H2,1H3,(H,7,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLDRYODCDLNHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=O)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20400422 | |
Record name | 1-ethylpyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6490-42-2 | |
Record name | 1-ethylpyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ETHYLURACIL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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